- Reactions of 2-allylthiobenzimidazole, -oxazole, -thiazole, and the isomeric thiones with dichlorocarbene, Chemistry of Heterocyclic Compounds (New York(Translation of Khimiya Geterotsiklicheskikh Soedinenii, 2000, 36(2), 201-206
Cas no 4271-09-4 (2,2''-bi-1,3-benzothiazole)
2,2''-bi-1,3-benzothiazole structure
Product name:2,2''-bi-1,3-benzothiazole
2,2''-bi-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,2''-bi-1,3-benzothiazole
- MCULE-9168345241; ZINC00041120; 2,2'-Bibenzothiazole; SureCN827403; 2,2'-bi(1,3-benzothiazole); 2,2'-bisbenzothiazole; 2,2'-dibenzothiazolyl; 2,2'-bibenzo[d]thiazole; 2,2'-dibenzothiazole; 5004P; [2,2']bibenzothiazolyl; AKOS001185010; NSC507740; AC1L6VNT; 2,2'-bibenzothiazole;
- YJVXQQKAUCYQIP-UHFFFAOYSA-N
- DB-226757
- Z57213815
- AKOS001185010
- 4271-09-4
- SR-03000002918
- NSC-507740
- CHEMBL4530908
- 2-(1,3-benzothiazol-2-yl)-1,3-benzothiazole
- SCHEMBL827403
- DTXSID40325446
- SR-03000002918-1
- NSC507740
- bibenzothiazole
- 2,2'-Bibenzothiazole
-
- Inchi： InChI=1S/C14H8N2S2/c1-3-7-11-9(5-1)15-13(17-11)14-16-10-6-2-4-8-12(10)18-14/h1-8H
- InChI Key： YJVXQQKAUCYQIP-UHFFFAOYSA-N
- SMILES： C1=CC=C2C(=C1)N=C(S2)C3=NC4=CC=CC=C4S3
Computed Properties
- Exact Mass: 268.01304
- Monoisotopic Mass: 268.01289061g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.3Ų
- XLogP3: 4.5
Experimental Properties
- PSA: 25.78
- LogP: 4.57300
2,2''-bi-1,3-benzothiazole Production Method
Production Method 1
Reaction Conditions
1.1R:Bu4N+ •Br-
1.2R:NaOH, S:H2O
1.2R:NaOH, S:H2O
Reference
2,2''-bi-1,3-benzothiazole Raw materials
2,2''-bi-1,3-benzothiazole Preparation Products
2,2''-bi-1,3-benzothiazole Related Literature
-
Yanrong Li,Fen Qian,Xia Ge,Tao Liu,Hitesh B. Jalani,Hongjian Lu,Guigen Li Green Chem. 2019 21 5797
-
Bernardo de P. Cardoso,Jean-Marie Bernard-Schaaf,Saurabh Shahane,Luis F. Veiros,Michael J. Chetcuti,Vincent Ritleng Dalton Trans. 2018 47 1535
-
Christopher M. Fitchett,Chris Richardson,Peter J. Steel Org. Biomol. Chem. 2005 3 498
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4. Thermolysis of o-nitro- and 2,4-dinitro-phenoxyacetic acids and related compoundsR. S. Goudie,P. N. Preston J. Chem. Soc. C 1971 1718
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